BENGHE Foundational & Exploratory

Check Availability & Pricing

Global Distribution and Analysis of Microcline
Deposits: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Microline
CAS No.: 60958-71-6
Cat. No.: B14602288
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microcline (KAISiszOs) is a crucial tectosilicate mineral and a significant potassium-rich alkali
feldspar. Predominantly found in granitic pegmatites and granites, it is formed through the slow
cooling of orthoclase. This technical guide provides an in-depth overview of the global
distribution of microcline deposits, detailed experimental protocols for its characterization, and
a summary of its geological formation. While specific quantitative data for microcline is often
aggregated under the broader category of feldspar, this guide presents the most recent
available data to offer a comprehensive perspective on its economic geology.

Global Distribution of Feldspar Production

Quantitative data on the production and reserves of microcline are not typically reported
separately from other feldspars. Therefore, the following table summarizes the global
production of feldspar, which serves as a proxy for the distribution of economically significant
microcline deposits. The data is based on the most recent reports from the U.S. Geological
Survey (USGS) and the British Geological Survey.
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Rank Country

2022 Feldspar
Production
(metric
tonnes)

2023 Feldspar
Production
(thousand
metric tons)

Major
Geological
Formations

1 Turkey

15,781,540

Predominantly in
pegmatites and
granitic
intrusions of the
Menderes and

Kirsehir massifs.

2 India

4,300,000

Abundant in the
pegmatite belts
of Rajasthan,
Andhra Pradesh,

and Telangana.

3 Iran

3,200,000

Found in various
pegmatite and
granitic

formations.

4 China

2,400,000

Primarily sourced
from granitic
pegmatites in
provinces like
Sichuan and
Fujian.[1]

5 Italy

2,200,000

Significant
deposits are
located in the
granitic regions
of Sardinia and
the Alps.

6 Thailand

1,953,918

Associated with
granitic

intrusions in the
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north and west of

the country.

South Korea

851,046

Found in granitic
and pegmatitic

rocks.

Spain

716,535

Primarily
extracted from
pegmatite

deposits.

United States

590,000

590

Major deposits
are found in
pegmatites and
granites in states
such as North
Carolina,
Virginia,
California, Idaho,

and Oklahoma.

[2](31[4]

10

Morocco

587,289

Associated with
the granitic rocks
of the Anti-Atlas

mountains.

11

Saudi Arabia

550,000

Found in the
granitic rocks of
the Arabian
Shield.

12

Poland

540,614

Primarily in the
pegmatites of the
Strzegom-

Soboétka massif.

13

Czech Republic

493,000

Associated with

the granitic rocks
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of the Bohemian

Massif.

Found in various

granitic and
14 France 450,000 e -
pegmatitic
regions.
Associated with
] pegmatites and
15 Mexico 377,649 e

granites in

several states.

Note: "e" indicates that the data is estimated or not available for the specific year. Data for 2022
is based on the British Geological Survey[5], and 2023 data is from the U.S. Geological Survey
Mineral Commodity Summaries.[2]

Geological Formation of Microcline

Microcline is a polymorph of KAISizOs and is the low-temperature, fully ordered triclinic
modification of potassium feldspar.[6] Its formation is a result of the slow cooling of monoclinic
orthoclase, a higher-temperature polymorph, typically in deep-seated igneous rocks like
granites and pegmatites.[6] This transformation involves the ordering of aluminum and silicon
atoms within the crystal lattice, leading to a change in crystal symmetry from monoclinic to
triclinic. This process is often accompanied by the development of characteristic "tartan” or
gridiron twinning, which is a diagnostic feature of microcline when viewed under a polarizing
microscope.[6]

The following diagram illustrates the conceptual pathway of microcline formation.
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Caption: Conceptual workflow of microcline formation.

Experimental Protocols for Microcline
Characterization

Accurate identification and characterization of microcline are essential for its industrial
applications and for scientific research. The following are detailed methodologies for key
analytical techniques.

X-Ray Diffraction (XRD) Analysis

Objective: To identify the crystalline phases present in a sample and to distinguish microcline
from other feldspar polymorphs like orthoclase and sanidine based on their crystal structure.
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Methodology:
e Sample Preparation:

o The microcline-bearing rock sample is first crushed and then pulverized to a fine powder
(typically <10 pum) using a mortar and pestle or a mechanical grinder to ensure random
orientation of the crystallites.

o The powdered sample is then carefully packed into a sample holder, ensuring a flat,
smooth surface.

e Instrument Setup:

o A powder X-ray diffractometer equipped with a Cu Ka radiation source (A = 1.5406 A) is
typically used.

o The instrument is set to operate at a specific voltage and current (e.g., 40 kV and 30 mA).
» Data Collection:

o The sample is scanned over a 20 range of 5° to 70° with a step size of 0.02° and a dwell
time of 1-2 seconds per step.

» Data Analysis:
o The resulting diffraction pattern is analyzed using specialized software.

o The positions (26 values) and intensities of the diffraction peaks are compared with
standard diffraction patterns from the International Centre for Diffraction Data (ICDD)
database for microcline (e.g., PDF card #00-019-0932).

o The key distinguishing feature for microcline is the presence of specific peaks that are
absent or shifted in the patterns of orthoclase and sanidine, reflecting its triclinic crystal
system. For instance, the separation of the (131) and (1-31) peaks is indicative of the
degree of triclinicity and ordering in microcline.

Polarizing Light Microscopy (PLM)
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Objective: To observe the characteristic optical properties of microcline, particularly its
distinctive gridiron (tartan) twinning, which is a primary diagnostic feature.

Methodology:
e Sample Preparation:

o Athin section of the rock sample (approximately 30 um thick) is prepared and mounted on
a glass slide.

e Microscope Setup:

o A polarizing light microscope is used with both plane-polarized light (PPL) and cross-
polarized light (XPL).

e Observation:
o In PPL, microcline is typically colorless with low relief.

o Under XPL, the diagnostic gridiron twinning is observed. This pattern consists of two sets
of intersecting twin lamellae, which are a result of the combination of Albite and Pericline
twin laws. This feature is a direct consequence of the transformation from monoclinic
orthoclase to triclinic microcline.[6]

o Other optical properties to be noted include birefringence (typically first-order gray and
white) and extinction angle.

Scanning Electron Microscopy with Energy Dispersive
X-ray Spectroscopy (SEM-EDS)

Objective: To examine the surface morphology and determine the elemental composition of the
microcline sample.

Methodology:

e Sample Preparation:
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o A small, representative fragment of the microcline-bearing rock or a polished thin section
is mounted on an aluminum stub using conductive carbon tape.

o The sample is then coated with a thin layer of a conductive material (e.g., carbon or gold)
to prevent charging under the electron beam.

e SEM Imaging:
o The sample is introduced into the SEM chamber.

o Secondary electron (SE) imaging is used to visualize the surface topography and
morphology of the microcline crystals and their relationship with other minerals.

o Backscattered electron (BSE) imaging can be used to observe compositional variations,
as the brightness in BSE images is proportional to the average atomic number.

o EDS Analysis:

o The electron beam is focused on a specific point on the microcline crystal or scanned over
a selected area to generate X-rays characteristic of the elements present.

o The EDS detector collects these X-rays, and the software generates a spectrum showing
the elemental composition.

o For microcline (KAISisOs), the EDS spectrum will show prominent peaks for potassium (K),
aluminum (Al), silicon (Si), and oxygen (O). This analysis helps to confirm the chemical
formula and to detect any elemental substitutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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